4-[2,2,2-Trifluoro-1-(methylamino)ethyl]benzonitrile

• IUPAC Name: 4-[2,2,2-trifluoro-1-(methylamino)ethyl]benzonitrile
• InChI: InChI=1S/C10H9F3N2/c1-15-9(10(11,12)13)8-4-2-7(6-14)3-5-8/h2-5,9,15H,1H3
• InChI Key: XCFRGHCPQMJDLT-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=CC=C(C=C1)C#N)C(F)(F)F
• Molecular Formula: C10H9F3N2
• Molecular Weight: 214.19 g/mol
• CAS RN: 1824280-45-6

Description

4-[2,2,2-Trifluoro-1-(methylamino)ethyl]benzonitrile, also known as TFB or TFMN, is a chemical compound that has been widely used in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool in the field of pharmacology and neuroscience.

Scientific Research Applications

Phase Behavior and Solubility Studies

Research by Visak et al. (2014) on the phase behavior and solubility of various solutes, including aliphatic and aromatic compounds, in ionic liquids shows the significance of understanding solute-solvent interactions. While this study does not specifically mention "4-[2,2,2-Trifluoro-1-(methylamino)ethyl]benzonitrile," it highlights the importance of ionic liquids' solvent abilities, influenced by anion selection, which could be relevant to studying similar compounds (Visak et al., 2014).

Synthesis of Intermediate Compounds

Qiu et al. (2009) discuss the synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the production of certain pharmaceuticals. This demonstrates the chemical synthesis applications of aromatic compounds and the optimization of their production processes, which is relevant for the efficient synthesis of compounds like "4-[2,2,2-Trifluoro-1-(methylamino)ethyl]benzonitrile" (Qiu et al., 2009).

Investigation of Ethylene Perception Inhibitors

Watkins (2006) explored the use of 1-methylcyclopropene (1-MCP) on fruits and vegetables, focusing on its role in inhibiting ethylene perception, which is crucial for ripening and senescence. This research into ethylene-action inhibitors underscores the broader context of chemical applications in agriculture and food preservation, illustrating how understanding the mechanisms of specific compounds can lead to significant applications in postharvest technology (Watkins, 2006).

Supramolecular Chemistry and Polymer Processing

Cantekin et al. (2012) reviewed the applications of benzene-1,3,5-tricarboxamide derivatives in supramolecular chemistry and polymer processing. The study showcases the versatility of aromatic compounds in forming self-assembled structures, which could be insightful for the development of materials and technologies leveraging the structural attributes of "4-[2,2,2-Trifluoro-1-(methylamino)ethyl]benzonitrile" (Cantekin et al., 2012).